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Compound of Interest

Compound Name: 3-Ethylhexane

Cat. No.: B044089 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 3-Ethylhexane, ensuring the well-being of

laboratory personnel and the integrity of research.

Immediate Safety and Hazard Information

3-Ethylhexane (C₈H₁₈) is a flammable liquid and vapor.[1] It is crucial to handle this chemical

with care, as it may be fatal if swallowed and enters the airways and can cause skin irritation.[1]

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2][3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

chemical exposure. The following PPE is mandatory when handling 3-Ethylhexane:

Eye and Face Protection: Chemical splash goggles are required to protect against splashes

and vapors.[4] For operations involving larger quantities or a higher risk of splashing, a face

shield should be worn in addition to goggles.[4][5]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene, to prevent skin

contact.[4] Ensure gloves are appropriate for handling flammable liquids and are inspected

for any signs of degradation before use.
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Body Protection: A flame-resistant lab coat is standard for handling small quantities. For

larger-scale operations or when there is a significant risk of splashing, chemical-resistant

coveralls or an apron should be worn.[5][6]

Respiratory Protection: In most laboratory settings with adequate ventilation, respiratory

protection is not necessary. However, if ventilation is insufficient or exposure limits are likely

to be exceeded, a NIOSH/MSHA-approved respirator with appropriate cartridges for organic

vapors should be used.[3]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for preventing accidents and

ensuring a safe laboratory environment.

Ventilation: Always handle 3-Ethylhexane in a well-ventilated area.[2][3] A certified chemical

fume hood is the preferred location for all operations involving this solvent.

Preventing Ignition: 3-Ethylhexane is highly flammable. Keep it away from all sources of

ignition, including heat, sparks, and open flames.[2] Use only non-sparking tools and

explosion-proof equipment when handling this chemical.[7]

Static Discharge: Take precautionary measures against static discharge.[2][7] Ground and

bond containers when transferring 3-Ethylhexane to prevent the buildup of static electricity.

[7]

Storage: Store 3-Ethylhexane in a tightly closed container in a cool, dry, and well-ventilated

area designated for flammable liquids.[2][3] Ensure the storage area is away from

incompatible materials such as strong oxidizing agents.

Operational and Disposal Plans
A clear plan for the entire lifecycle of the chemical, from use to disposal, is essential for

laboratory safety and environmental responsibility.

Spill and Leak Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.
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Evacuate and Ventilate: For any significant spill, evacuate non-essential personnel from the

area and ensure adequate ventilation.[8]

Containment: For small spills, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[3][9]

Cleanup: Use non-sparking tools to collect the absorbed material and place it into a suitable,

closed container for disposal.[7]

Reporting: Report all spills to the appropriate environmental health and safety (EHS)

personnel at your institution.

First-Aid Measures
Immediate first aid can significantly reduce the severity of an injury from chemical exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[7] Seek immediate medical

attention.

Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap

and water for at least 15 minutes.[7][10] If skin irritation occurs, seek medical attention.[7]

Inhalation: Move the affected individual to fresh air at once.[10] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration.[10] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting, as this presents a serious aspiration hazard.[7] If

vomiting occurs spontaneously, keep the person's head below their hips to prevent vomit

from entering the lungs.[7] Call a poison control center or physician immediately.[7]

Disposal Plan
Proper disposal of 3-Ethylhexane is not only a matter of safety but also a legal requirement.

Waste Classification: 3-Ethylhexane waste is classified as hazardous waste due to its

flammability.[11]
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Containerization: Collect all 3-Ethylhexane waste in a designated, properly labeled, and

sealed container that is compatible with flammable liquids.[11] The container should be

labeled as "Hazardous Waste" and clearly identify the contents.[11]

Disposal Method: Arrange for the disposal of the hazardous waste through your institution's

EHS office or a licensed hazardous waste disposal company.[12] Under no circumstances

should 3-Ethylhexane be disposed of down the drain or in regular trash.[13]

Quantitative Data
Property Value

Molecular Formula C₈H₁₈[1][14]

Molecular Weight 114.23 g/mol [1][14]

Boiling Point 118.54°C[15]

Melting Point -91.46°C (estimate)[15]

Density 0.7100 g/cm³[15]

Water Solubility 351.4 µg/L[15]

Experimental Workflow
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Caption: Workflow for the safe handling of 3-Ethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b044089?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexane
https://www.tcichemicals.com/BE/en/sds/E0304_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10898&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.mcrsafety.com/blog/solvents/
https://www.youtube.com/watch?v=kmSnIHewxZo
https://chemm.hhs.gov/ppe.htm
https://www.riccachemical.com/WebsiteDocuments/SDS/R3538100.pdf
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/disposal-of-waste-solvents/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10898~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:10:26~~2-Ethylhexane-1%203-diol~~
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Chloro_3_ethylheptane_A_Guide_for_Laboratory_Professionals.pdf
https://cool.culturalheritage.org/waac/wn/wn06/wn06-2/wn06-205.html
https://cymitquimica.com/cas/619-99-8/
https://m.chemicalbook.com/ProductChemicalPropertiesCB9146925_EN.htm
https://www.benchchem.com/product/b044089#personal-protective-equipment-for-handling-3-ethylhexane
https://www.benchchem.com/product/b044089#personal-protective-equipment-for-handling-3-ethylhexane
https://www.benchchem.com/product/b044089#personal-protective-equipment-for-handling-3-ethylhexane
https://www.benchchem.com/product/b044089#personal-protective-equipment-for-handling-3-ethylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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